Cas no 2171734-98-6 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid
• CAS No: 2171734-98-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6478567
• PubChem ID: 165748303
• Update Time: 2025-06-14

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid
• 2171734-98-6
• EN300-1493434
• 2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexyl)acetic acid

• Inchi： 1S/C27H32N2O5/c1-18(25(32)28-17-27(15-24(30)31)13-7-2-8-14-27)29-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VPSSNKMRYKTIDK-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid

Recent Advances in the Study of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid (CAS: 2171734-98-6)

The compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid (CAS: 2171734-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its Fmoc-protected amino acid derivative structure, is increasingly recognized for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS), where its unique cyclohexylacetic acid moiety offers enhanced stability and conformational flexibility.

One of the key advancements in the research of this compound is its application in the synthesis of cyclic peptides and peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid into peptide backbones significantly improved the metabolic stability and bioavailability of the resulting peptides. The study highlighted the compound's ability to facilitate the formation of stable secondary structures, which is critical for the development of peptide-based therapeutics targeting protein-protein interactions.

Another notable development is the use of this compound in the design of prodrugs and drug delivery systems. Researchers have exploited its Fmoc-protecting group for controlled release mechanisms, as reported in a recent ACS Chemical Biology article. The study revealed that the Fmoc group could be selectively cleaved under specific physiological conditions, enabling targeted drug release at disease sites. This property is particularly promising for the development of cancer therapeutics, where precise drug delivery is essential to minimize off-target effects.

In addition to its applications in peptide synthesis and drug delivery, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid has also been investigated for its potential as a scaffold for small-molecule inhibitors. A 2024 preprint on bioRxiv described the successful use of this compound in the development of inhibitors targeting the SARS-CoV-2 main protease. The researchers attributed the inhibitory activity to the compound's ability to mimic the natural substrate of the protease, thereby blocking its catalytic site. This finding opens new avenues for the repurposing of this molecule in antiviral drug development.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as detailed in a Organic Process Research & Development publication. The study proposed a novel two-step synthesis protocol that reduced the formation of byproducts and enhanced the overall efficiency of the process.

In conclusion, the compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexyl)acetic acid (CAS: 2171734-98-6) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug delivery, and inhibitor design underscore its potential to address unmet medical needs. Future research should focus on further elucidating its mechanistic insights and expanding its therapeutic applications.